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Compound of Interest |

Compound Name: FK962
CAS No.: 1414840-60-0
Cat. No.: B15619236

Get Quote

For researchers and professionals in the field of drug development, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides a comprehensive,
step-by-step guide to the proper disposal procedures for FK962, a somatostatin release
enhancer. The following information is curated to build upon existing laboratory safety protocols
and to provide clear, actionable guidance that prioritizes safety and regulatory compliance.

FK962 Chemical and Physical Properties

A clear understanding of the chemical and physical properties of FK962 is the first step toward
safe handling and disposal. The following table summarizes key quantitative data for this

compound.
Property Value Source
Molecular Formula CisH1sFNO:2 PubChem|[1]
Molecular Weight 263.31 g/mol PubChem[1]

N-(4-acetylcyclohexyl)-4-
IUPAC Name ) PubChem[1]
fluorobenzamide

CAS Number 162641-04-1 MedchemExpress
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Procedural Guidance for FK962 Disposal

While FK962 is not classified as a hazardous substance or mixture according to available
Safety Data Sheets (SDS), it is crucial to follow standard laboratory procedures for chemical
waste disposal.[2] The toxicological properties of this compound have not been exhaustively
investigated, warranting a cautious approach.

Step 1: Personal Protective Equipment (PPE)

Before handling FK962 for disposal, ensure you are wearing appropriate personal protective
equipment.

o Gloves: Wear impervious gloves.
e Eye Protection: Use safety glasses with side-shields.[3]

o Lab Coat: A standard laboratory coat is required.

Step 2: Waste Segregation and Containerization

Proper segregation of chemical waste is critical to prevent unintended reactions.[4]
e Do Not Mix: Do not mix FK962 waste with other chemical waste streams.
» Original Containers: Whenever possible, leave the chemical waste in its original container.

» Labeling: If transferring to a new container, ensure it is clearly labeled with "Hazardous
Waste," the full chemical name "FK962 (N-(4-acetylcyclohexyl)-4-fluorobenzamide),” and the
date of filling. Do not use abbreviations or chemical formulas on the label.[5]

o Container Type: Use glass or polyethylene bottles for waste storage. Ensure the container is
tightly closed.[3][5]

o Headspace: Leave adequate headspace in liquid waste containers to allow for expansion.[4]

Step 3: Accidental Spill and Release Measures

In the event of a spill, follow these procedures:
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o Ventilation: Ensure the area is well-ventilated.[3]

o Containment: For small spills, absorb the material with an inert dry substance and place it in
a suitable waste disposal container.[6] For larger spills, use an inert absorbent material.[6]

» Cleaning: After containment and collection, clean the affected area as per your laboratory's
standard operating procedures.

Step 4: Final Disposal

The ultimate disposal of FK962 waste must be in accordance with all applicable federal, state,
and local regulations.[7]

e Do Not Dispose Down the Drain: Chemical waste such as FK962 should never be poured
down the sink.[4][5]

 Licensed Disposal Firm: Contract with a licensed hazardous waste disposal company for the
removal and disposal of the chemical waste.[7]

e Institutional Guidelines: Adhere to your institution's specific chemical hygiene plan and waste
disposal protocols.[7]

Visualizing the Disposal Workflow

To further clarify the disposal process, the following diagram illustrates the logical workflow for
the proper disposal of FK962.

Click to download full resolution via product page
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Caption: Logical workflow for the proper disposal of FK962.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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